Cas no 5438-59-5 (4-(heptyloxy)-3-methoxybenzaldehyde)

• Product Name: 4-(heptyloxy)-3-methoxybenzaldehyde
• CAS No: 5438-59-5
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• MDL: MFCD00021082
• CID: 940982
• PubChem ID: 226337
• Update Time: 2025-04-19

4-(heptyloxy)-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• N-FORMYL-3-METHOXY-MORPHOLINE; AKOS005175103; N-Formyl-3-methoxymorpholin; 4-Morpholinecarboxaldehyde, 3-methoxy-; 3-methoxy-4-heptoxy benzaldehyde; KB-38923; 4-Formyl-3-methoxymorpholine; 4-formyl-3-methoxy-morpholine; 4-heptyloxy-3-methoxy-benzaldehyde; N-formyl-3-methoxymorpholine; ALBB-015003; 3-methoxy-4-formylmorpholine; AGN-PC-00KZ7G;
•  
• 4-(heptyloxy)-3-methoxybenzaldehyde
• EN300-302389
• SCHEMBL8310250
• AKOS003588045
• DS-005377
• 5438-59-5
• NSC16716
• 4-heptoxy-3-methoxy-benzaldehyde
• Z56941085
• NSC-16716
• 4-(HEPTYLOXY)-M-ANISALDEHYDE
• DTXSID20969488

• MDL： MFCD00021082
• Inchi： 1S/C15H22O3/c1-3-4-5-6-7-10-18-14-9-8-13(12-16)11-15(14)17-2/h8-9,11-12H,3-7,10H2,1-2H3
• InChI Key： ICALILSAQCFUHV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CCCCCCC

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.008
• Boiling Point: 364.5°C at 760 mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.509
• PSA: 35.53
• LogP: 3.85690